Cas no 1343601-84-2 (1-(2-chloro-4-fluorophenyl)cyclohexan-1-amine)

• Product Name: 1-(2-chloro-4-fluorophenyl)cyclohexan-1-amine
• CAS No: 1343601-84-2
• MF: C₁₂H₁₅ClFN
• MW: 227.705605745316
• CID: 6199431
• PubChem ID: 63035436
• Update Time: 2025-06-09

1-(2-chloro-4-fluorophenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-fluorophenyl)cyclohexan-1-amine
• AKOS012334764
• 1343601-84-2
• EN300-1963922

• Inchi： 1S/C12H15ClFN/c13-11-8-9(14)4-5-10(11)12(15)6-2-1-3-7-12/h4-5,8H,1-3,6-7,15H2
• InChI Key： SRZQVEOMTOAGLO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(CCCCC1)N)F

Computed Properties

• Exact Mass: 227.0877053g/mol
• Monoisotopic Mass: 227.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-chloro-4-fluorophenyl)cyclohexan-1-amine

Introduction to 1-(2-chloro-4-fluorophenyl)cyclohexan-1-amine (CAS No. 1343601-84-2)

1-(2-chloro-4-fluorophenyl)cyclohexan-1-amine, with the CAS number 1343601-84-2, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a cyclohexane ring substituted with an amine group and a 2-chloro-4-fluorophenyl moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1-(2-chloro-4-fluorophenyl)cyclohexan-1-amine is particularly noteworthy due to its potential for modulating biological targets. The cyclohexane ring provides a rigid scaffold, while the amine group and the substituted phenyl ring offer opportunities for interaction with specific receptors or enzymes. This structural versatility has led to its exploration in the development of novel therapeutic agents.

Recent studies have highlighted the potential of 1-(2-chloro-4-fluorophenyl)cyclohexan-1-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. Specifically, it has been found to inhibit the growth of breast cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. This finding underscores the compound's potential as a lead molecule for the development of anticancer drugs.

In addition to its anticancer properties, 1-(2-chloro-4-fluorophenyl)cyclohexan-1-amine has also been investigated for its neuroprotective effects. Studies conducted on animal models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases such as Alzheimer's disease. The mechanism behind these effects is thought to involve the modulation of oxidative stress and inflammation, which are key factors in the progression of neurodegenerative disorders.

The pharmacokinetic properties of 1-(2-chloro-4-fluorophenyl)cyclohexan-1-amine have also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its high bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 1-(2-chloro-4-fluorophenyl)cyclohexan-1-amine in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 1-(2-chloro-4-fluorophenyl)cyclohexan-1-amine (CAS No. 1343601-84-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it a valuable candidate for the development of novel therapeutic agents targeting cancer, neurodegenerative diseases, and other conditions. Ongoing research and clinical trials will continue to elucidate its full potential as a future drug candidate.